Photo-driven nanoactuators based on carbon nanocoils and vanadium dioxide bimorphs†
Nanoscale Pub Date: 2018-05-28 DOI: 10.1039/C8NR03622E
Abstract
Photo-driven actuators are highly desirable in various smart systems owing to the advantages of wireless control and possible actuation by solar energy. Miniaturization of photo-driven actuators is particularly essential in micro-robotics and micro-/nano-electro-mechanical systems. However, it remains a great challenge to build up nano-scale photo-driven actuators with competitive performance in amplitude, response speed, and lifetime. In this work, we developed photo-driven nanoactuators based on bimorph structures of vanadium dioxides (VO2) and carbon nanocoils (CNCs). Activated by the huge structural phase transition of VO2, the photo-driven VO2/CNC nanoactuators deliver a giant amplitude, a fast response up to 9400 Hz, and a long lifetime more than 10 000 000 actuation cycles. Both experimental and simulation results show that the helical structure of CNCs enables a low photo-driven threshold of VO2/CNC nanoactuators, which provides an effective method to construct photo-driven nanoactuators with low power consumption. Our photo-driven VO2/CNC nanoactuators would find potential applications in nano-scale electrical/optical switches and other smart devices.
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